Cas no 2228287-84-9 (3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene)

• Product Name: 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene
• CAS No: 2228287-84-9
• MF: C₁₀H₁₁BrS
• MW: 243.163340806961
• CID: 6289698
• PubChem ID: 165693309
• Update Time: 2025-05-23

3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene
• EN300-1919872
• 2228287-84-9

• Inchi： 1S/C10H11BrS/c1-5-10(3,4)9-8(11)7(2)6-12-9/h1,6H,2-4H3
• InChI Key： SJHMLZYAWPAHES-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C#C)(C)C

Computed Properties

• Exact Mass: 241.97648g/mol
• Monoisotopic Mass: 241.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene

Chemical Profile of 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene (CAS No. 2228287-84-9)

3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene, identified by the CAS number 2228287-84-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique molecular architecture and potential biological activities. This compound belongs to the thiophene class, which is well-known for its broad spectrum of applications, particularly in the development of pharmaceuticals and advanced materials. The presence of multiple functional groups, including a bromine substituent, a methyl group, and an alkyne moiety, makes this molecule a versatile intermediate for further chemical modifications and synthetic applications.

The thiophene core of 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene contributes to its stability and reactivity, making it a valuable building block in organic synthesis. Thiophenes are heterocyclic compounds that have been extensively studied for their role in pharmaceuticals, agrochemicals, and electronic materials. The bromine atom at the 3-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of biaryl compounds. Additionally, the methyl group at the 4-position and the alkyne group at the 2-position introduce further opportunities for functionalization, enabling the creation of more complex derivatives.

In recent years, there has been a growing interest in thiophene derivatives as potential therapeutic agents. Several studies have highlighted the pharmacological properties of thiophenes, including their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The structural features of 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene make it an attractive candidate for drug discovery programs. For instance, the alkyne group can be transformed into various bioactive moieties through metal-catalyzed reactions, while the bromine substituent allows for selective modifications without disrupting other functional groups.

One of the most compelling aspects of this compound is its potential application in the development of organic electronic materials. Thiophenes and their derivatives have been widely used in the fabrication of conductive polymers and organic semiconductors due to their ability to form stable π-conjugated systems. The presence of both methyl and alkyne groups in 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene suggests that it could be polymerized or incorporated into larger conjugated systems to enhance electronic properties. Recent advancements in this area have demonstrated that thiophene-based polymers exhibit excellent charge transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices.

The synthesis of 3-bromo-4-methyl-2-(2-methylbut-3-yn-2-yl)thiophene involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The starting materials typically include commercially available thiophene derivatives, which are subjected to bromination followed by alkylation with appropriate alkynes. The introduction of the methyl group can be achieved through Friedel-Crafts alkylation or other similar methods. Each step must be optimized to minimize side reactions and maximize the formation of the desired product.

The compound's reactivity also makes it a valuable tool for exploring new synthetic pathways. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups at various positions on the thiophene ring. These modifications can lead to novel derivatives with enhanced biological activity or improved material properties. Additionally, transition-metal-catalyzed cyclization reactions can be used to construct more complex heterocyclic systems based on 3-bromo-4-methyl-2-(2-methylbut-3-yln)-thiophene.

Recent research has also focused on understanding the mechanistic aspects of reactions involving thiophenes and their derivatives. Computational studies have played a crucial role in elucidating reaction pathways and predicting product outcomes. These studies have provided insights into how different functional groups influence reactivity and how structural modifications can be used to fine-tune chemical properties. Such knowledge is essential for designing efficient synthetic strategies and optimizing reaction conditions.

The pharmaceutical industry has been particularly interested in thiophene derivatives due to their potential as drug candidates. Several clinical trials have evaluated compounds based on thiophene scaffolds for various therapeutic applications. While 3-bromo -4-methyl - 2 - ( 2 -methylbut - 3 - yn - 2 - yl ) -thiophene itself may not be directly used as a drug, it serves as a valuable intermediate in synthesizing more complex molecules with known pharmacological effects. The ability to modify its structure allows chemists to explore different biological targets and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion, 3 -bromo - 4 -methyl - 2 - ( 2 -methylbut - 3 - yn - 2 - yl ) -thiophene (CAS No. 2228287 -84 -9) is a multifunctional compound with significant potential in both pharmaceutical research and materials science. Its unique structural features make it an excellent candidate for further synthetic exploration and application development. As our understanding of its reactivity grows, this molecule is likely to play an increasingly important role in advancing scientific discovery across multiple disciplines.